Cas no 2137100-64-0 (2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)-)

• Product Name: 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)-
• CAS No: 2137100-64-0
• MF: C₁₄H₁₆BrNO
• MW: 294.186943054199
• CID: 5256785
• Update Time: 2025-05-30

2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)-

• Inchi： 1S/C14H16BrNO/c15-13-8-12(9-13)10-16-14(17)7-6-11-4-2-1-3-5-11/h1-7,12-13H,8-10H2,(H,16,17)/b7-6+/t12-,13-
• InChI Key： WMFXGDZRBKYLHE-RLMSRFDXSA-N
• SMILES： C(NC[C@@H]1C[C@@H](Br)C1)(=O)/C=C/C1=CC=CC=C1

Additional information on 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)-

Comprehensive Overview of 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)- (CAS No. 2137100-64-0)

The compound 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)- (CAS No. 2137100-64-0) is a specialized organic molecule with a unique structural framework. This trans-3-bromocyclobutyl derivative is gaining attention in pharmaceutical and material science research due to its potential applications in drug discovery and polymer chemistry. The presence of both a bromocyclobutyl group and a phenylacrylamide moiety makes this compound particularly interesting for synthetic chemists exploring novel bioactive molecules.

Recent trends in medicinal chemistry highlight the importance of cyclobutane-containing compounds like N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-2-propenamide as valuable building blocks for drug development. The strained four-membered ring system offers unique conformational properties that can enhance binding affinity to biological targets. Researchers are particularly interested in how the trans configuration at the 3-position of the cyclobutane ring affects the molecule's biological activity and physicochemical properties.

From a synthetic chemistry perspective, CAS 2137100-64-0 represents an intriguing case study in stereoselective synthesis. The (2E)-configuration of the acrylamide double bond, combined with the trans-bromocyclobutyl substitution pattern, presents challenges and opportunities for synthetic methodology development. Current literature suggests that such compounds may serve as precursors for more complex molecular architectures being explored in fragment-based drug discovery.

The phenylacrylamide portion of the molecule is particularly noteworthy, as this structural motif appears in numerous pharmacologically active compounds. When combined with the bromocyclobutyl group, it creates a hybrid structure that may exhibit improved metabolic stability compared to simpler acrylamide derivatives. This characteristic makes 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)- potentially valuable for medicinal chemistry programs targeting protein-protein interactions.

In material science applications, the bromine atom in CAS 2137100-64-0 offers a handle for further functionalization through various cross-coupling reactions. This feature makes the compound potentially useful in the development of advanced polymeric materials with tailored properties. Researchers are investigating how the cyclobutane ring strain might influence the mechanical properties of resulting polymers.

The growing interest in small ring systems in drug discovery has brought attention to compounds like N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-2-propenamide. The pharmaceutical industry is particularly focused on how such structures might improve drug-like properties, including solubility, permeability, and metabolic stability. These factors are crucial in addressing current challenges in oral drug delivery and CNS-targeted therapeutics.

From a commercial availability standpoint, 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)- is typically supplied as a high-purity material for research purposes. The compound's stability profile suggests it can be stored under standard laboratory conditions, though protection from light and moisture is generally recommended for long-term storage. Current market analysis indicates growing demand for such specialized building blocks in both academic and industrial research settings.

Recent advances in catalyzed cyclobutane synthesis have made compounds like CAS 2137100-64-0 more accessible to the research community. This accessibility is driving increased exploration of their potential applications across multiple disciplines. The compound's unique combination of features - including the electron-withdrawing acrylamide, aromatic phenyl group, and aliphatic bromocyclobutyl moiety - creates interesting possibilities for structure-activity relationship studies.

Safety considerations for handling 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this material. The compound's material safety data sheet provides detailed handling instructions that should be reviewed prior to use.

The future research directions for N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-2-propenamide appear promising. Current investigations focus on its potential as a precursor for more complex molecular architectures and its possible biological activities. The compound's structural features make it a candidate for exploration in multiple therapeutic areas, though specific applications remain the subject of ongoing research.

Analytical characterization of CAS 2137100-64-0 typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's well-defined structure allows for clear identification and purity assessment, which is crucial for research applications. Recent improvements in analytical instrumentation have made characterization of such specialized compounds more routine.

In conclusion, 2-Propenamide, N-[(trans-3-bromocyclobutyl)methyl]-3-phenyl-, (2E)- represents an interesting case study in modern organic chemistry. Its unique structural features and potential applications make it a compound worth watching as research in strained ring systems and functionalized acrylamides continues to evolve. The growing body of literature surrounding similar compounds suggests that CAS 2137100-64-0 may play an important role in future developments across multiple scientific disciplines.